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Compound of Interest

Compound Name: Risperidone

Cat. No.: B000510 Get Quote

The proper disposal of risperidone and associated waste is a critical component of laboratory

safety and environmental responsibility. For researchers, scientists, and drug development

professionals, adherence to stringent disposal protocols is mandatory to ensure compliance

with federal and local regulations. Risperidone waste, including pure compounds,

contaminated labware, and experimental residues, must be managed as hazardous chemical

waste due to its toxicological properties.

The primary regulatory framework governing pharmaceutical waste in the United States is the

Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection

Agency (EPA).[1][2] Safety Data Sheets (SDS) for risperidone classify it as a toxic solid,

necessitating its disposal as hazardous waste.[3] The recommended and required method for

treating such pharmaceutical waste is typically high-temperature incineration at a licensed

hazardous waste facility.[1][2]

Step-by-Step Disposal Protocol for Risperidone
Waste
This protocol outlines the essential steps for the safe handling and disposal of risperidone
waste generated in a laboratory or research environment.

Step 1: Hazard Assessment and Segregation Before beginning any work, confirm the

classification of risperidone waste. Based on its toxic properties, it must be handled as non-
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controlled, hazardous pharmaceutical waste.[4] Segregate all risperidone-contaminated

materials from the general, non-hazardous waste stream. This includes:

Expired or unused pure risperidone powder.

Contaminated personal protective equipment (PPE) such as gloves and disposable lab

coats.

Contaminated labware (e.g., vials, pipettes, flasks).

Residues and chemical sludges from experimental processes.[5]

Step 2: Wear Appropriate Personal Protective Equipment (PPE) When handling risperidone
waste, personnel must wear appropriate PPE to avoid direct contact. This includes:

Chemical safety goggles or a face shield.

Nitrile rubber gloves.

A lab coat or protective clothing.

Use of a chemical fume hood or an exhaust booth with an integrated air filter is

recommended, especially when handling powders.[6]

Step 3: Waste Collection and Containerization Collect all risperidone waste in designated,

robust, and leak-proof containers.

Leave chemicals in their original containers when possible.

For other contaminated materials, use containers approved for hazardous waste.

Ensure containers are tightly sealed to prevent spills or the release of dust.

Step 4: Labeling of Hazardous Waste Containers Properly label the waste container

immediately upon the first addition of waste. The label must include:

The words "Hazardous Waste."
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The full chemical name: "Risperidone."

The specific hazard characteristics (e.g., "Toxic").

The date accumulation started.

The name and contact information of the generating laboratory or researcher.

Step 5: Temporary Storage Store the sealed and labeled waste containers in a secure,

designated satellite accumulation area within the laboratory.

The storage area should be well-ventilated and locked or otherwise secured to prevent

unauthorized access.

Store away from incompatible materials, such as strong oxidizing agents.[6]

Step 6: Arrange for Professional Disposal Disposal of hazardous pharmaceutical waste must

be managed through the institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste management vendor.[7]

Contact your EHS office to schedule a waste pickup.

Do not attempt to dispose of the waste through a third-party service not approved by your

institution. EHS will ensure the waste is transported by a certified hauler to a permitted

treatment, storage, and disposal facility (TSDF).[7]

Step 7: Record Keeping Maintain meticulous records of all hazardous waste disposal. The

waste management vendor will provide a manifest upon collection and a certificate of

destruction after the material has been incinerated.[7] These records are essential for

regulatory compliance and should be retained for a minimum of three years.[7]

Prohibited Disposal Methods
Under no circumstances should risperidone waste be disposed of via the following methods:

Drain Disposal: Do not flush risperidone or solutions containing it down the sink or toilet.[4]

The EPA's Subpart P rule explicitly bans the sewering of hazardous waste pharmaceuticals

by healthcare facilities.[1]
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Regular Trash: Do not discard risperidone or contaminated materials in the regular, non-

hazardous trash.[4] This can lead to environmental contamination and pose a risk to public

health.

Quantitative Data: Hazard and Transportation
Information
The following table summarizes key quantitative and classification data for risperidone, critical

for its proper handling and transportation as a hazardous material.

Parameter Value Citation

UN Number UN 2811 [3]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (Risperidone)
[3]

Transport Hazard Class 6.1 (Toxic Substances) [3]

Packing Group
III (Substance presenting low

danger)
[3]

Acute Toxicity (Oral) Category 3

Experimental Workflow and Logical Relationships
Risperidone Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of risperidone
waste in a laboratory setting, from generation to final record keeping.
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Risperidone Waste Generation
(e.g., unused chemical, contaminated labware)

Step 1: Assess & Classify as
Hazardous Waste (Toxic)

Step 2: Segregate Waste
(Wear appropriate PPE)

Step 3: Place in Labeled,
Sealed Hazardous Waste Container

Step 4: Secure Temporary Storage
(Satellite Accumulation Area)

Step 5: Contact Institutional EHS
for Waste Pickup

Step 6: Licensed Vendor Pickup
(Manifest Tracking)

Step 7: Transport to Permitted Facility
for Incineration

Step 8: Receive & Retain
Certificate of Destruction
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Caption: Logical workflow for the compliant disposal of risperidone hazardous waste in a

research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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